Cas no 893736-03-3 (Benzaldehyde,3-(3-quinolinyl)-)

Benzaldehyde,3-(3-quinolinyl)- structure
893736-03-3 structure
Product Name:Benzaldehyde,3-(3-quinolinyl)-
CAS No:893736-03-3
MF:C14H10N2O
MW:222.24200296402
CID:714652
PubChem ID:57355517
Update Time:2025-04-19

Benzaldehyde,3-(3-quinolinyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde,3-(3-quinolinyl)-
    • 3-(1H-BENZIMIDAZOL-2-YL)BENZALDEHYDE
    • 3-(2-Methylquinolin-6-yl)benzaldehyde
    • 3-(Isoquinolin-1-yl)benzaldehyde
    • 3-(Isoquinolin-4-yl)benzaldehyde
    • 3-(Isoquinolin-5-yl)benzaldehyde
    • 3-(Quinolin-4-yl)benzaldehyde
    • 3-(Quinolin-6-yl)benzaldehyde
    • 3-(Quinolin-8-yl)benzaldehyde
    • Benzaldehyde,3-(3-quinolinyl)
    • 3-(1H-BENZO[D]IMIDAZOL-2-YL)BENZALDEHYDE
    • DTXSID20723204
    • 893736-03-3
    • SCHEMBL23758276
    • MDL: MFCD06801834
    • Inchi: 1S/C14H10N2O/c17-9-10-4-3-5-11(8-10)14-15-12-6-1-2-7-13(12)16-14/h1-9H,(H,15,16)
    • InChI Key: MPDAOJPPIOVYAQ-UHFFFAOYSA-N
    • SMILES: O=CC1=CC=CC(=C1)C1=NC2C=CC=CC=2N1

Computed Properties

  • Exact Mass: 222.07900
  • Monoisotopic Mass: 222.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 281
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 45.75000
  • LogP: 3.04240
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